molecular formula C16H18FNO3S B2471458 4-fluoro-N-(3-hydroxy-3-phenylpropyl)-3-methylbenzenesulfonamide CAS No. 1396790-52-5

4-fluoro-N-(3-hydroxy-3-phenylpropyl)-3-methylbenzenesulfonamide

Cat. No. B2471458
CAS RN: 1396790-52-5
M. Wt: 323.38
InChI Key: VLINQYQPSLCHEQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-fluoro-N-(3-hydroxy-3-phenylpropyl)-3-methylbenzenesulfonamide is a chemical compound that has been studied for its potential use in scientific research. This compound is also known as FHPPMBS and has been synthesized using various methods. It has been found to have potential applications in the field of drug discovery and development due to its mechanism of action and biochemical effects.

Mechanism of Action

FHPPMBS has been found to inhibit the activity of certain enzymes and receptors in the body. It has been found to inhibit the activity of the enzyme carbonic anhydrase IX (CAIX) and the receptor tyrosine kinase Axl. Inhibition of these targets has been found to have potential therapeutic benefits in the treatment of cancer and other diseases.
Biochemical and Physiological Effects:
FHPPMBS has been found to have various biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells in vitro and in vivo. It has also been found to inhibit the formation of blood vessels that supply nutrients to tumors. In addition, it has been found to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

FHPPMBS has several advantages and limitations for lab experiments. One advantage is that it has been found to have potent inhibitory activity against CAIX and Axl. Another advantage is that it has been found to have good selectivity for these targets. One limitation is that it may have off-target effects that could interfere with the interpretation of experimental results.

Future Directions

There are several future directions for the study of FHPPMBS. One direction is to further investigate its mechanism of action and its effects on other targets in the body. Another direction is to optimize its chemical structure to improve its potency and selectivity. Additionally, it could be studied for its potential use in combination with other drugs or therapies to enhance their effectiveness. Finally, it could be studied for its potential use in the treatment of other diseases beyond cancer.

Synthesis Methods

The synthesis of FHPPMBS has been achieved using different methods. One such method involves the reaction of 4-fluorobenzenesulfonyl chloride with 3-hydroxy-3-phenylpropylamine followed by the addition of 3-methylbenzenesulfonyl chloride. Another method involves the reaction of 4-fluoro-3-nitrobenzenesulfonamide with 3-hydroxy-3-phenylpropylamine followed by the reduction of the nitro group and the addition of 3-methylbenzenesulfonyl chloride.

Scientific Research Applications

FHPPMBS has been studied for its potential use in scientific research. It has been found to have potential applications in the field of drug discovery and development. It has been studied for its potential use as a lead compound for the development of drugs that target specific enzymes and receptors in the body.

properties

IUPAC Name

4-fluoro-N-(3-hydroxy-3-phenylpropyl)-3-methylbenzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H18FNO3S/c1-12-11-14(7-8-15(12)17)22(20,21)18-10-9-16(19)13-5-3-2-4-6-13/h2-8,11,16,18-19H,9-10H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VLINQYQPSLCHEQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=CC(=C1)S(=O)(=O)NCCC(C2=CC=CC=C2)O)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H18FNO3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

323.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-fluoro-N-(3-hydroxy-3-phenylpropyl)-3-methylbenzenesulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.